Cas no 55508-49-1 (1-(1-isocyanatoethyl)-4-methylbenzene)

1-(1-isocyanatoethyl)-4-methylbenzene structure
55508-49-1 structure
Product Name:1-(1-isocyanatoethyl)-4-methylbenzene
CAS No:55508-49-1
MF:C10H11NO
MW:161.200442552567
MDL:MFCD18269822
CID:351713
PubChem ID:19770133
Update Time:2025-04-19

1-(1-isocyanatoethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-isocyanatoethyl)-4-methyl-
    • 1-(1-isocyanatoethyl)-4-methylbenzene
    • EN300-275158
    • AKOS012410828
    • 55508-49-1
    • SCHEMBL955933
    • DTXSID10599738
    • MDL： MFCD18269822
    • Inchi： 1S/C10H11NO/c1-8-3-5-10(6-4-8)9(2)11-7-12/h3-6,9H,1-2H3
    • InChI Key： AKGGDONBVUXTQP-UHFFFAOYSA-N
    • SMILES： O=C=NC(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 161.08413
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43

1-(1-isocyanatoethyl)-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-275158-0.05g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
0.05g
 $468.0 2023-09-10
Enamine
EN300-275158-0.1g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
0.1g
 $490.0 2023-09-10
Enamine
EN300-275158-0.25g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
0.25g
 $513.0 2023-09-10
Enamine
EN300-275158-0.5g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
0.5g
 $535.0 2023-09-10
Enamine
EN300-275158-1.0g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
1g
 $986.0 2023-05-26
Enamine
EN300-275158-2.5g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
2.5g
 $1089.0 2023-09-10
Enamine
EN300-275158-5.0g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
5g
 $2858.0 2023-05-26
Enamine
EN300-275158-10.0g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
10g
 $4236.0 2023-05-26
Enamine
EN300-275158-1g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
1g
 $557.0 2023-09-10
Enamine
EN300-275158-5g
1-(1-isocyanatoethyl)-4-methylbenzene
 55508-49-1
5g
 $1614.0 2023-09-10

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